Cas no 185516-78-3 (Cyclopropaneacetonitrile, 1-formyl-)
Cyclopropaneacetonitrile, 1-formyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropaneacetonitrile, 1-formyl-
- 1-formylCyclopropaneacetonitrile
- DA-08938
- 2-(1-formylcyclopropyl)acetonitrile
- AKOS020742128
- 185516-78-3
- SCHEMBL1950771
- EN300-2967331
- Z1511808078
-
- MDL: MFCD24232558
- Inchi: 1S/C6H7NO/c7-4-3-6(5-8)1-2-6/h5H,1-3H2
- InChI Key: WETCYLZJPYQRMI-UHFFFAOYSA-N
- SMILES: O=CC1(CC#N)CC1
Computed Properties
- Exact Mass: 109.05281
- Monoisotopic Mass: 109.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Cyclopropaneacetonitrile, 1-formyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2967331-1g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95% | 1g |
$842.0 | 2023-09-06 | |
| Enamine | EN300-2967331-5g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95% | 5g |
$2443.0 | 2023-09-06 | |
| Enamine | EN300-2967331-10g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95% | 10g |
$3622.0 | 2023-09-06 | |
| Enamine | EN300-2967331-0.05g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95.0% | 0.05g |
$197.0 | 2025-03-19 | |
| Enamine | EN300-2967331-0.1g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95.0% | 0.1g |
$293.0 | 2025-03-19 | |
| Enamine | EN300-2967331-0.25g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95.0% | 0.25g |
$418.0 | 2025-03-19 | |
| Enamine | EN300-2967331-0.5g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95.0% | 0.5g |
$656.0 | 2025-03-19 | |
| Enamine | EN300-2967331-1.0g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-2967331-2.5g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-2967331-5.0g |
2-(1-formylcyclopropyl)acetonitrile |
185516-78-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
Cyclopropaneacetonitrile, 1-formyl- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Cyclopropaneacetonitrile, 1-formyl-
Recent Advances in the Study of Cyclopropaneacetonitrile, 1-formyl- (CAS: 185516-78-3) and Its Applications in Chemical Biology and Pharmaceutical Research
Cyclopropaneacetonitrile, 1-formyl- (CAS: 185516-78-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic nitrile derivative, characterized by its strained cyclopropane ring and formyl functional group, has shown promising activity in various biological systems. Recent studies have focused on exploring its synthetic pathways, physicochemical properties, and interactions with biological targets, particularly in the context of drug discovery and development.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a scaffold for developing novel kinase inhibitors. Researchers utilized computational docking studies to reveal that the strained cyclopropane ring in 185516-78-3 creates favorable binding interactions with the ATP-binding sites of several cancer-related kinases. The formyl group was found to participate in key hydrogen bonding interactions, while the nitrile moiety contributed to binding affinity through dipole interactions with backbone amides in the kinase active site.
In synthetic chemistry, recent advancements have been made in the preparation of 185516-78-3 derivatives. A 2024 publication in Organic Letters described an improved asymmetric synthesis route that achieves >95% enantiomeric excess using a chiral palladium catalyst. This methodological breakthrough enables the production of optically pure Cyclopropaneacetonitrile, 1-formyl- derivatives, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.
Pharmacological studies have revealed interesting properties of this compound class. Research published in Bioorganic & Medicinal Chemistry (2023) demonstrated that certain 185516-78-3 derivatives exhibit potent anti-inflammatory activity by selectively inhibiting the NLRP3 inflammasome. The unique three-dimensional structure of the cyclopropane ring appears to be critical for this activity, as opening the ring system resulted in complete loss of biological effect.
From a drug metabolism perspective, recent investigations have shown that Cyclopropaneacetonitrile, 1-formyl- undergoes interesting biotransformations. A 2024 study in Drug Metabolism and Disposition identified several novel metabolites formed through cytochrome P450-mediated oxidation of the cyclopropane ring, followed by conjugation reactions. These findings have important implications for the design of derivatives with improved metabolic stability.
The compound has also found applications in chemical biology as a versatile building block. Researchers have recently utilized 185516-78-3 as a precursor for the synthesis of various probes targeting cysteine residues in proteins (Nature Chemical Biology, 2023). The reactivity of the formyl group allows for efficient conjugation to reporter tags, while the cyclopropane moiety provides steric constraints that can enhance target selectivity.
Looking forward, several research groups are exploring the potential of Cyclopropaneacetonitrile, 1-formyl- derivatives in addressing challenging therapeutic targets. Preliminary results from ongoing studies suggest activity against protein-protein interactions that have traditionally been considered "undruggable." The unique spatial arrangement of functional groups in 185516-78-3 appears to enable interactions with shallow protein surfaces that conventional small molecules cannot effectively target.
In conclusion, recent research on Cyclopropaneacetonitrile, 1-formyl- (185516-78-3) has significantly advanced our understanding of its chemical and biological properties. The compound's unique structural features, synthetic accessibility, and diverse biological activities position it as a promising scaffold for future drug discovery efforts. Continued investigation of its structure-activity relationships and mechanism of action is expected to yield valuable insights for medicinal chemistry and chemical biology.
185516-78-3 (Cyclopropaneacetonitrile, 1-formyl-) Related Products
- 2938-69-4(4-Cyano-2,2-diethylbutyraldehyde)
- 6140-61-0(4,4-Dimethyl-5-oxopentanenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)